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Compound of Interest

Compound Name:
Chloro(chloromethyl)dimethylsilan

e

Cat. No.: B161097 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for

Chloro(chloromethyl)dimethylsilane

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Chloro(chloromethyl)dimethylsilane. Adherence to

these procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Chloro(chloromethyl)dimethylsilane is a highly flammable liquid and vapor that causes

severe skin burns and eye damage and is harmful if swallowed.[1][2] It reacts violently with

water and moisture, liberating toxic hydrogen chloride gas.[1][3][4] Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling

Chloro(chloromethyl)dimethylsilane
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Protection Type Required Equipment
Specifications and
Standards

Eye/Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[5][6] Contact lenses

should not be worn.[3]

Skin

Fire/flame resistant and

impervious clothing. Neoprene

or nitrile rubber gloves.

Protective gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[5][6]

Respiratory
Full-face respirator with an

appropriate filter.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or irritation is experienced.[4]

Recommended filter type is a

combination organic

vapor/acid gas (yellow

cartridge) or Type ABEK

(EN14387).[3]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize risk.

Handling Procedures:

Ventilation: Always handle Chloro(chloromethyl)dimethylsilane in a well-ventilated area or

under a chemical fume hood.[1][4]

Inert Atmosphere: Handle under an inert atmosphere, such as nitrogen, and do not allow

contact with water or moist air.[1][2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[5] Use non-sparking tools and take precautionary measures against static discharge by
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grounding and bonding containers and receiving equipment.[2][3][5]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke in the work area.[7]

Storage Procedures:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

The storage area should be designated as a flammables area and may require being locked

up.[1][3][5]

Store away from incompatible materials such as water, alcohols, amines, strong oxidizing

agents, strong acids, strong bases, and peroxides.[2][3]

Emergency and Disposal Plan
Immediate and correct response to emergencies and proper disposal are critical for safety and

environmental protection.

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][5]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected area with

plenty of water for at least 15 minutes and call a physician.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and get immediate medical

attention.[1][2][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[1][2][5]

Spill Response:
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In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition. Use personal protective equipment. Contain the spill with an

inert absorbent material and collect it in a suitable, closed container for disposal.[1][4] Do not

expose the spill to water.[1][4]

Caption: Workflow for handling a Chloro(chloromethyl)dimethylsilane spill.

Disposal Plan:

Dispose of Chloro(chloromethyl)dimethylsilane and its container at an approved waste

disposal plant.[1][2][5] Do not allow the chemical to enter drains, as it should not be released

into the environment.[1][5] All disposal practices must be in accordance with applicable local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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